Cas no 10328-61-7 (Acetamide,N-(acetyloxy)-N-methyl-)
10328-61-7 structure
Product Name:Acetamide,N-(acetyloxy)-N-methyl-
CAS No:10328-61-7
MF:C5H9NO3
MW:131.129861593246
CID:154251
PubChem ID:101499
Update Time:2025-04-19
Acetamide,N-(acetyloxy)-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-(acetyloxy)-N-methyl-
- [acetyl(methyl)amino] acetate
- AC1L2QYJ
- AC1Q5IOK
- AI3-61933
- AR-1H6246
- N,O-Diacetyl-N-methyl-hydroxylamin
- N,O-diacetyl-N-methylhydroxylamine
- N,O-diacetyl-N-methyl-hydroxylamine
- N.O-Diacetyl-N-methyl-hydroxylamin
- N-acetoxy-N-methylacetamide
- N-Methyl-N,O-diacetyl-hydroxylamin
- NSC529091
- NSC-529091
- UNII-ZVB2SDE8CA
- DTXSID40145742
- SCHEMBL2530351
- N-ACETOXY-N-METHYL-ACETAMIDE
- 10328-61-7
- (ACETYL(METHYL)AMINO) ACETATE
- ZVB2SDE8CA
- N-(ACETYLOXY)-N-METHYLACETAMIDE
- Acetamide, N-(acetyloxy)-N-methyl-
- NSC 529091
- AKOS024428617
-
- Inchi: 1S/C5H9NO3/c1-4(7)6(3)9-5(2)8/h1-3H3
- InChI Key: ALQCCXRUNHSSRZ-UHFFFAOYSA-N
- SMILES: O(C(C)=O)N(C)C(C)=O
Computed Properties
- Exact Mass: 131.05827
- Monoisotopic Mass: 131.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- Density: 1.102
- Boiling Point: 154°Cat760mmHg
- Flash Point: 46.9°C
- Refractive Index: 1.43
- PSA: 46.61
- LogP: -0.05720
Acetamide,N-(acetyloxy)-N-methyl- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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